molecular formula C9H10BrNO2S B8426241 3-(4-Nitrophenylthio)propyl bromide

3-(4-Nitrophenylthio)propyl bromide

Cat. No. B8426241
M. Wt: 276.15 g/mol
InChI Key: OKRLFWWHJSEZOH-UHFFFAOYSA-N
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Description

3-(4-Nitrophenylthio)propyl bromide is a useful research compound. Its molecular formula is C9H10BrNO2S and its molecular weight is 276.15 g/mol. The purity is usually 95%.
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properties

Product Name

3-(4-Nitrophenylthio)propyl bromide

Molecular Formula

C9H10BrNO2S

Molecular Weight

276.15 g/mol

IUPAC Name

1-(3-bromopropylsulfanyl)-4-nitrobenzene

InChI

InChI=1S/C9H10BrNO2S/c10-6-1-7-14-9-4-2-8(3-5-9)11(12)13/h2-5H,1,6-7H2

InChI Key

OKRLFWWHJSEZOH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1[N+](=O)[O-])SCCCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 50 ml of a 2-butanone solution containing 5.5 g of 4-nitrothiophenol and 28.3 g of 1,3-dibromopropane was added 9.0 g of anhydrous potassium carbonate, and the solution was then stirred for 30 minutes at room temperature.
Quantity
9 g
Type
reactant
Reaction Step One
Quantity
5.5 g
Type
reactant
Reaction Step Two
Quantity
28.3 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two

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